Cas no 1089282-52-9 (1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene)

1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene structure
1089282-52-9 structure
Product Name:1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene
CAS No:1089282-52-9
MF:C9H10FNO3
MW:199.179006099701
CID:833446
PubChem ID:59452847
Update Time:2024-11-03

1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • BMS 665053
    • 1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene
    • PKSQQMMVEVQWDK-UHFFFAOYSA-N
    • 1-ethyl-2-fluoro-4-(methyloxy)-5-nitrobenzene
    • 1089282-52-9
    • CS-M1011
    • SCHEMBL309725
    • CS-13406
    • MFCD16658623
    • DB-363582
    • AKOS037649704
    • DTXSID001269877
    • Inchi： 1S/C9H10FNO3/c1-3-6-4-8(11(12)13)9(14-2)5-7(6)10/h4-5H,3H2,1-2H3
    • InChI Key： PKSQQMMVEVQWDK-UHFFFAOYSA-N
    • SMILES： FC1=CC(=C(C=C1CC)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 199.06447134g/mol
  • Monoisotopic Mass: 199.06447134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55

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1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1089282-52-9)1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene
Order Number:A1222564
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:46
Price ($):249
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1089282-52-9)1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene
A1222564
Purity:99%
Quantity:1g
Price ($):249
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